Cas no 56374-57-3 ((2E)-but-2-en-1-ylidene(triphenyl)-lambda~5~-phosphane)

56374-57-3 structure
Product Name:(2E)-but-2-en-1-ylidene(triphenyl)-lambda~5~-phosphane
CAS No:56374-57-3
Molecular Formula:C22H21P
Molecular Weight:316.37594
CID:1598509
PubChem ID:5463314
(2E)-but-2-en-1-ylidene(triphenyl)-lambda~5~-phosphane Properties
Names and Identifiers
-
- (2E)-but-2-en-1-ylidene(triphenyl)-lambda~5~-phosphane
- Phosphorane, 2-butenylidenetriphenyl-, (E)-
- [(E)-but-2-enylidene]-triphenyl-λ<sup>5</sup>-phosphane
- Phosphorane,2-butenylidenetriphenyl-(E)-
- Phosphorane, (2E)-2-butenylidenetriphenyl-
- DTXSID301265486
- 56374-57-3
-
- InChIKey: HMYFFMVNLGNNSY-NSCUHMNNSA-N
- Inchi: InChI=1S/C22H21P/c1-2-3-19-23(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22/h2-19H,1H3/b3-2+
- SMILES: CC=CC=P(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3
Computed Properties
- Exact Mass: 316.13823
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Rotatable Bond Count: 4
- Monoisotopic Mass: 316.138087
- Heavy Atom Count: 23
- Complexity: 363
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.5
- Topological Polar Surface Area: 0
Experimental Properties
- LogP: 4.35880
- PSA: 0
- Refractive Index: 1.61
- Boiling Point: 466.8°C at 760 mmHg
- Flash Point: 236.1°C
- Density: 1.08
(2E)-but-2-en-1-ylidene(triphenyl)-lambda~5~-phosphane Related Literature
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Ying Wang,Li Li,Cuihua An,Yijing Wang,Chengcheng Chen,Lifang Jiao,Huatang Yuan Nanoscale, 2014,6, 6684-6691
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Bruno B. Campos,Manuel Algarra,Beatriz Alonso,Carmen M. Casado,Joaquim C. G. Esteves da Silva Analyst, 2009,134, 2447-2452
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Ross W. Hogue,Reece G. Miller,Nicholas G. White,Humphrey L. C. Feltham,Guy N. L. Jameson,Sally Brooker Chem. Commun., 2014,50, 1435-1437
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6. Back cover
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Kenichi Kato,Shixin Fa,Shunsuke Ohtani,Tan-hao Shi,Albert M. Brouwer Chem. Soc. Rev., 2022,51, 3648-3687
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V. V. Mazurenko CrystEngComm, 2014,16, 522-531
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Enrico Berardo,Lukas Turcani,Marcin Miklitz,Kim E. Jelfs Chem. Sci., 2018,9, 8513-8527
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Yongmei Ma,Honglin Liu,Zhenzhen Han,Liangbao Yang,Bai Sun,Jinhuai Liu Analyst, 2014,139, 5983-5988
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